Cas no 65427-82-9 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 5-[4-(3-Methylphenyl)-1-piperazinyl]-4-nitrobenzofurazane
- 5-[4-(3-methylphenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
- 65427-82-9
- 2,1,3-BENZOXADIAZOLE, 5-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-4-NITRO-
- NSC 288660
- NSC288660
- BENZOFURAZAN, 5-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-4-NITRO-
- NSC-288660
- BFZ 26
- 5-(4-(3-Methylphenyl)-1-piperazinyl)-4-nitrobenzofurazan
- Benzofurazan, 5-[4-(3-methylphenyl)-1-piperazinyl]-4-nitro-
- DTXSID40215757
- 5-(3-Methylphenylpiperazinyl)-4-nitrobenzofurazan
- WLN: T56 BNONJ FNW G- AT6N DNTJ DR C1
- Benzofurazan, 4-nitro-5-(4-(m-tolyl)-1-piperazinyl)-
- UNII-C5BAZ85VU3
- 5-(4-(3-Tolyl)-1-piperazinyl)-4-nitrobenzofurazan
- C5BAZ85VU3
- 4-Nitro-5-(4-(m-tolyl)-1-piperazinyl)benzofurazan
-
-
- Inchi: InChI=1S/C17H17N5O3/c1-12-3-2-4-13(11-12)20-7-9-21(10-8-20)15-6-5-14-16(19-25-18-14)17(15)22(23)24/h2-6,11H,7-10H2,1H3
- InChI Key: MXLYUXLWOJHPJY-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=C(C4=NON=C4C=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.133139
- Monoisotopic Mass: 339.133139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.2
- XLogP3: 3.1
Experimental Properties
- Density: 1.366
- Boiling Point: 550.1°C at 760 mmHg
- Flash Point: 286.5°C
- Refractive Index: 1.664
Related Literature
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
5. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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